![molecular formula C16H13N3O2S B2586866 N-(4-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine CAS No. 312915-04-1](/img/structure/B2586866.png)
N-(4-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNPA is a thiazole derivative that has been synthesized using various methods.
Scientific Research Applications
Graphene-based Catalysts in Organic Synthesis
Graphene-based catalysts have been highlighted for their efficiency in the reduction of nitro compounds to amines, a fundamental transformation in organic synthesis. These catalysts offer several benefits such as straightforward work-up, high catalytic prowess, and recovery, making them valuable for synthesizing biologically active molecules, pharmaceutical products, dyes, and polymers (Nasrollahzadeh et al., 2020).
Synthesis of Thiazole Derivatives
Thiazole derivatives, including aminothiazoles, have been synthesized through various methods, demonstrating their importance in organic chemistry. These compounds have shown diverse biological applications, supported by studies involving X-ray crystallographic and spectroscopic analyses to confirm their structures and investigate their properties (Adeel et al., 2017).
Catalytic Applications
Catalysts derived from thiazolium carbene, based on vitamin B1, have been employed for the N-formylation and N-methylation of amines using CO2 as the carbon source. This approach represents a sustainable method for synthesizing valuable compounds under ambient conditions (Das et al., 2016).
Molecular and Electronic Structure Analysis
Experimental and theoretical investigations have been conducted on the molecular and electronic structure of aminothiazole derivatives. These studies include single-crystal X-ray diffraction and density functional theory (DFT) calculations to understand their optimized geometry, electronic, and spectroscopic properties (Özdemir et al., 2009).
Antioxidant Activity
The antioxidant activity of thiazole derivatives has been evaluated, showcasing the potential of these compounds in radical scavenging assays. Such studies underscore the importance of electron-donating and withdrawing groups in enhancing the activity of these molecules (Kotaiah et al., 2012).
properties
IUPAC Name |
N-(4-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S/c1-11-2-6-13(7-3-11)17-16-18-15(10-22-16)12-4-8-14(9-5-12)19(20)21/h2-10H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMGGOOLIBRFJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.